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Compound of Interest

Compound Name: 4-(Benzo[dJoxazol-2-yl)aniline

Cat. No.: B1265743

Technical Guide: 4-(Benzo[d]oxazol-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical compound 4-(Benzo[d]oxazol-
2-yl)aniline, a molecule of interest in medicinal chemistry, particularly noted for its potential as
an antitumor agent.[1] This document summarizes its fundamental physicochemical properties
and presents a conceptual framework for its characterization.

Core Physicochemical Data

The essential quantitative data for 4-(Benzo[d]oxazol-2-yl)aniline are summarized in the table
below. This information is critical for experimental design, including stoichiometry calculations,
solution preparation, and analytical characterization.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1265743?utm_src=pdf-interest
https://www.benchchem.com/product/b1265743?utm_src=pdf-body
https://www.benchchem.com/product/b1265743?utm_src=pdf-body
https://www.medchemexpress.com/4-benzo-d-oxazol-2-yl-aniline.html
https://www.benchchem.com/product/b1265743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C13H1oN20[1][2][3][4][5]

Molecular Weight 210.24 g/mol [1][6]

Alternate Molecular Weight 210.237 g/mol [2], 210.235 g/mol [3]
CAS Number 20934-81-0[1][2][3][4][5][6]
Appearance Light yellow to brown solid[1]
Melting Point 207-210 °CJ3]

Conceptual Experimental Workflow

While specific, detailed experimental protocols for the synthesis or application of 4-
(Benzo[d]oxazol-2-yl)aniline are proprietary and vary by laboratory, a general workflow for the
characterization of such a compound is outlined below. This diagram illustrates the typical
progression from synthesis to biological evaluation.
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Synthesis & Purification

Chemical Synthesis

\

Purification (e.g., Crystallization, Chromatography)

Structure Verification Molecular Weight Confirmation Purity Assessment

Physicochemical Characterization
A I% A

NMR Spectroscopy Mass Spectrometry Purity Analysis (e.g., HPLC)

Proceed if >95% pure

Biological [Evaluation

In Vitro Cell-Based Assays (e.g., MCF-7, MDA-468)

A

IC50 Determination

Click to download full resolution via product page

A conceptual workflow for the synthesis and evaluation of a chemical compound.

Structural and Molecular Relationships

The identity of a chemical compound is fundamentally linked through its name, its atomic
composition (molecular formula), and its resulting mass (molecular weight). The diagram below
illustrates this logical relationship for 4-(Benzo[d]oxazol-2-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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